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This document provides detailed application notes and protocols for the use of anthraquinone
as a biopesticide in crop protection. The information is compiled from various scientific studies
and regulatory documents to assist in research, development, and application of
anthraquinone-based biopesticides.

Introduction

Anthraquinone (9,10-anthraquinone) is a naturally occurring aromatic organic compound and
a derivative of anthracene.[1][2][3] It is found in various plants, fungi, and insects and has a
long history of use as a bird repellent in agriculture, with research dating back to the 1940s.[1]
[2][3] As a biopesticide, anthraquinone is valued for its non-lethal mode of action against
vertebrate pests and its activity against certain insects and fungal pathogens.[1][2][3][4][5] Its
primary application in crop protection is as a post-ingestive bird repellent, causing a temporary,
harmless emetic effect that leads to conditioned avoidance of treated food sources.[6]

Mechanism of Action

The primary mode of action of anthraquinone as an avian repellent is through post-ingestional
distress.[6] After consumption of treated seeds or plant matter, birds experience gut irritation
leading to vomiting.[6] This negative reinforcement quickly conditions them to avoid the treated
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food source in the future.[6] The specific biochemical signaling pathway that induces emesis in
birds is not yet fully elucidated.[3]

Anthraquinone and its derivatives have also been identified as insecticides, insect repellents,
and fungicides.[1][2][3][4][5] Some anthraquinone analogues have been shown to inhibit
fungal spore germination and appressoria formation in rust and powdery mildew diseases.[4][5]

Data Presentation: Efficacy and Application Rates

The following tables summarize the quantitative data on the efficacy and application rates of
anthraquinone-based biopesticides for various crops and target pests.

Table 1: Efficacy of Anthraquinone as an Avian Repellent (Seed Treatment)
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Recommended
. . Observed
Crop Species Target Pest Concentration (mg
Repellency
AQl/kg seed)
Canada Goose
Corn (Zea mays) 1450 >80% repellency.[7]

(Branta canadensis)

Corn (Zea mays)

Ring-necked
Pheasant (Phasianus

colchicus)

10450 (predicted for
80% repellency)

>80% repellency at
9000 ppm.[7]

House Crow (Corvus

Significant reduction

Corn (Zea mays) 10000 ) ]
splendens) in consumption.[3]
) ) 80% repellency
_ _ Red-winged Blackbird _
Rice (Oryza sativa) ) ) 5000 predicted at 4921 mg
(Agelaius phoeniceus)
AQ/kg.[3]
] ] Common Grackle ]
Rice (Oryza sativa) . ) 20000 Effective repellency.[3]
(Quiscalus quiscula)
) ) Boat-tailed Grackle )
Rice (Oryza sativa) . ] 10000 Effective repellency.[3]
(Quiscalus major)
Sunflower (Helianthus  Red-winged Blackbird
1994 >80% repellency.[7]

annuus)

(Agelaius phoeniceus)

Sunflower (Helianthus

Common Grackle

9200 (predicted

Effective protection of

ripening confectionery

annuus) (Quiscalus quiscula) threshold)
sunflower.[8]
N Horned Lark 38-100% feeding
Wheat (Triticum spp.) ) ) 168 - 3010
(Eremophila alpestris) repellency.[9]
American Crow 80-100% repellency;
Almonds (Corvus 2980 - 31500 5200 ppm predicted
brachyrhynchos) threshold.[9]

Table 2: Registered Application Rates of Anthraquinone Biopesticides
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Cropl/Use Site Formulation Maximum Application Rate
Corn (Field and Sweet) Seed o ) )

Liquid (13.6% a.i.) 0.165 Ibs a.i./100 Ibs seed.[10]
Treatment
Corn (Field and Sweet) Seed ) )

Dust (97.1% a.i.) 0.00485 Ibs a.i./lb seed.[11]
Treatment
Rice Seed Treatment Liquid 0.29 Ibs a.i./100 Ibs seed.[10]
Turf Liquid (18.6% a.i.) 1.03 Ibs a.i./Acre.[10]
Sunflower (Experimental Foliar ) ] )

Aqueous mix (25% a.i.) 5.6 kg a.i./ha.[9]

Application)

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the efficacy of
anthraquinone as a biopesticide.

Protocol 1: Evaluation of Anthraquinone as an Avian
Repellent Seed Treatment (Laboratory Setting)

Objective: To determine the minimum effective concentration of anthraquinone required to
repel a target bird species from treated seeds.

Materials:

Target bird species (e.g., Red-winged Blackbirds, Ring-necked Pheasants) housed in
individual cages.

Untreated seeds of the target crop (e.g., corn, rice, sunflower).

Anthraquinone formulation of known concentration.

Adhesive agent (e.g., sticker-binder) to ensure adherence of the formulation to the seeds.

Graduated cylinders, beakers, and a balance.
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o Seed treater or a rotary mixer.
e Feeding trays.

» Data collection sheets.
Procedure:

o Acclimation: Acclimate the birds to the cage environment and the untreated seed diet for at
least one week prior to the experiment.

e Preparation of Treated Seeds:

o

Calculate the amount of anthraquinone formulation needed to achieve a range of
concentrations (e.g., 500, 1000, 2500, 5000, 10000 mg AQ/kg seed).

o In a fume hood, mix the calculated amount of anthraquinone formulation with a known
weight of seeds.

o Add the adhesive agent according to the manufacturer's instructions to ensure even
coating.

o Tumble the seeds in a seed treater or rotary mixer until uniformly coated.

o Prepare a control batch of seeds treated only with the adhesive agent.

[¢]

Allow the treated seeds to air dry completely.

» No-Choice Feeding Trial:

o

Fast the birds for a short period (e.g., 2-4 hours) to ensure motivation to feed.

[¢]

Provide each bird with a pre-weighed amount of treated seeds in a feeding tray.

[e]

After a set period (e.g., 24 hours), remove the feeding tray and weigh the remaining seeds
to determine the amount consumed.

[¢]

Observe the birds for any signs of emesis or distress.
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e Two-Choice Feeding Trial (Conditioned Aversion):

o Following the no-choice trial, provide each bird with two feeding trays: one with untreated
seeds and one with treated seeds at a specific concentration.

o Record the amount of seed consumed from each tray over a 24-hour period.
o Data Analysis:
o Calculate the mean consumption of treated and untreated seeds for each concentration.

o Determine the percentage of repellency for each concentration relative to the control
group.

o Use statistical analysis (e.g., ANOVA, regression analysis) to determine the threshold
concentration for repellency.[7]

Protocol 2: Field Efficacy Trial of Anthraquinone as a
Foliar Spray for Crop Protection

Objective: To evaluate the effectiveness of a foliar application of anthraquinone in reducing
bird damage to a ripening crop in a field setting.

Materials:

A field of the target crop (e.g., sunflower, rice) known to be susceptible to bird damage.

Anthraquinone formulation suitable for foliar application.

Spraying equipment (e.g., backpack sprayer, boom sprayer).

Plot markers.

Bird exclusion netting (for control plots).

Data collection sheets for assessing crop damage.

Procedure:
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o Experimental Design:
o Establish multiple experimental plots within the field.
o Designate plots for different treatments:
» Anthraquinone-treated plots.
» Untreated control plots.
» Netted control plots (to estimate potential yield without bird damage).
o Randomize the plot assignments to minimize spatial effects.
o Application:

o Apply the anthraquinone formulation to the designated plots at the recommended rate
and timing (e.qg., just before the crop becomes susceptible to damage).

o Ensure thorough coverage of the foliage and developing seeds/fruits.
o Record the application date, rate, and weather conditions.
o Damage Assessment:
o At regular intervals and at harvest, assess the level of bird damage in each plot.
o Damage assessment methods can include:
» Visual estimation of the percentage of damaged heads/panicles.
» Counting the number of damaged seeds per head/panicle.
» Harvesting a subset of plants from each plot and measuring the yield.
o Data Analysis:

o Compare the mean damage levels and yields between the treated, untreated, and netted
plots.
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o Use statistical tests (e.g., t-test, ANOVA) to determine if the anthraquinone treatment
significantly reduced crop damage and increased yield.

Mandatory Visualizations

Laboratory Efficacy Testing

Field Efficacy Testing

Click to download full resolution via product page

Caption: Workflow for evaluating the efficacy of anthraquinone as an avian repellent.
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Caption: Logical pathway of anthraquinone's mode of action as an avian repellent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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